Cas no 1806044-54-1 (3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile
• CAS No: 1806044-54-1
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4898510
• Update Time: 2025-08-03

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-5-15-9(10(11)12)8(4-14)7(6)2-3-13/h5,10H,2,4,14H2,1H3
• InChI Key： ONCPVXCWAJQVAC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(CC#N)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1806044-54-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 3, a difluoromethyl group at position 2, and an acetonitrile group at position 4. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The aminomethyl group in this compound serves as a versatile functional group, enabling the formation of hydrogen bonds and facilitating interactions with biological targets. Meanwhile, the difluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's reactivity and stability. The combination of these groups with the acetonitrile moiety creates a highly tunable platform for exploring new chemical reactions and applications.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing advanced materials. Researchers have demonstrated that pyridine-based frameworks can be used to construct metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are widely used in gas storage, catalysis, and sensing technologies. The aminomethyl group in this compound can act as a coordinating site for metal ions, while the difluoromethyl group can improve the thermal stability of the resulting materials.

In the pharmaceutical industry, this compound has shown potential as an intermediate in drug synthesis. The acetonitrile group can be readily converted into other functional groups, such as amides or esters, through simple chemical transformations. This makes the compound highly versatile in medicinal chemistry research. Recent studies have explored its use in designing inhibitors for protein kinases and other enzyme targets, leveraging its ability to form specific interactions with biological molecules.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and selectivity during these transformations.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradation under aerobic conditions, with specific microbial communities playing a critical role in its breakdown. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1806044-54-1) is a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific innovation.